Cas no 63307-60-8 (2-Butanone, 4-(2,6-dimethylcyclohexyl)-)

• Product Name: 2-Butanone, 4-(2,6-dimethylcyclohexyl)-
• CAS No: 63307-60-8
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 390239
• PubChem ID: 550294
• Update Time: 2025-04-19

2-Butanone, 4-(2,6-dimethylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-(2,6-dimethylcyclohexyl)-
• 4-(2,6-dimethylcyclohexyl)butan-2-one
• DTXSID90338627
• 4-(2,6-Dimethylcyclohexyl)-2-butanone #
• 63307-60-8
• IDOOZJDBFKJMEF-UHFFFAOYSA-N
• SCHEMBL17772231

• Inchi： 1S/C12H22O/c1-9-5-4-6-10(2)12(9)8-7-11(3)13/h9-10,12H,4-8H2,1-3H3
• InChI Key： IDOOZJDBFKJMEF-UHFFFAOYSA-N
• SMILES： O=C(C)CCC1C(C)CCCC1C

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones